Cas no 1314958-84-3 (2-(Methoxyimino)-propanediamide)

• Product Name: 2-(Methoxyimino)-propanediamide
• CAS No: 1314958-84-3
• MF: C₄H₇N₃O₃
• MW: 145.116680383682
• CID: 5571962
• Update Time: 2025-05-25

2-(Methoxyimino)-propanediamide Chemical and Physical Properties

Names and Identifiers

• 2-(Methoxyimino)-propanediamide

• Inchi： 1S/C4H7N3O3/c1-10-7-2(3(5)8)4(6)9/h1H3,(H2,5,8)(H2,6,9)
• InChI Key： MHIXOQXRXDCMMA-UHFFFAOYSA-N
• SMILES： C(N)(=O)/C(=N\OC)/C(N)=O

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 291.9±23.0 °C at 760 mmHg
• Flash Point: 130.3±22.6 °C
• Solubility: Acetone, Dimethylformamide, Ethyl Acetate, Methanol
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(Methoxyimino)-propanediamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Methoxyimino)-propanediamide

2-(Methoxyimino)-Propanediamide: A Comprehensive Overview

The compound 2-(Methoxyimino)-Propanediamide, identified by the CAS number 1314958-84-3, is a versatile chemical entity with significant applications in various fields. This compound has garnered attention in recent years due to its unique properties and potential uses in pharmaceuticals, agrochemicals, and materials science. Its structure, which includes a methoxyimino group attached to a propanediamide backbone, contributes to its reactivity and functionality.

Recent studies have highlighted the role of 2-(Methoxyimino)-Propanediamide in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. This advancement is particularly promising for drugs targeting chronic diseases such as cancer and cardiovascular disorders.

In the realm of agrochemicals, 2-(Methoxyimino)-Propanediamide has been investigated for its potential as a herbicide. Field trials have demonstrated its effectiveness in controlling invasive plant species without causing significant harm to surrounding ecosystems. This property makes it a sustainable alternative to traditional chemical herbicides, aligning with global efforts to promote eco-friendly agricultural practices.

The synthesis of 2-(Methoxyimino)-Propanediamide involves a multi-step process that begins with the preparation of the propanediamide precursor. The subsequent introduction of the methoxyimino group is achieved through a carefully controlled reaction involving aldehydes and hydroxylamine derivatives. Recent advancements in catalytic techniques have improved the yield and purity of this compound, making it more accessible for large-scale production.

Preliminary toxicity studies on 2-(Methoxyimino)-Propanediamide indicate that it has a relatively low toxicity profile when used at recommended doses. However, further research is needed to fully understand its long-term effects on human health and the environment. Regulatory agencies are closely monitoring these developments to ensure that any commercial applications meet safety standards.

The versatility of CAS 1314958-84-3 extends to its use in materials science, where it has been employed as a building block for advanced polymers and composites. Its ability to form stable cross-links with other monomers makes it an attractive candidate for developing high-performance materials with tailored properties.

In conclusion, 2-(Methoxyimino)-Propanediamide, or CAS 1314958-84-3, represents a promising compound with diverse applications across multiple industries. Ongoing research continues to uncover new potential uses while addressing concerns related to safety and sustainability. As technology advances, this compound is expected to play an increasingly important role in shaping innovative solutions for global challenges.